5-(methoxymethyl)-1-methyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 5-(methoxymethyl)-1-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C7H10N2O3/c1-9-5(4-12-2)3-6(8-9)7(10)11/h3H,4H2,1-2H3,(H,10,11)
• InChI Key: WNDLOLAJMOEFSY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(=O)O)COC
• Molecular Formula: C7H10N2O3
• Molecular Weight: 170.17 g/mol

Description

5-(methoxymethyl)-1-methyl-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C7H10N2O3 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 5-(methoxymethyl)-1-methyl-1H-pyrazole-3-carboxylate (WO9743277) (177 mg, 0.893 mmol) in MeOH, a 0.5 M solution of LiOH was added (5.3 mL, 2.68 mmol). The reaction was stirred at room temperature overnight. The solution was evaporated to dryness and the residue was adjusted to pH5 with a 2 N HCl solution. The aqueous solution was extracted with EtOAc and the organic layer was dried over Na2SO4 and evaporated in vacuo to give the title compound as a white solid 95%, 145 mg.